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Introduction

MADQUAT, identified by the CAS number 5039-78-1, is a quaternary ammonium compound
chemically known as [2-(methacryloyloxy)ethyl]trimethylammonium chloride. It is a cationic
monomer that plays a significant role in polymer chemistry. Its structure, featuring a
polymerizable methacrylate group and a permanently charged quaternary ammonium group,
imparts unique properties to the polymers synthesized from it. This technical guide provides a
comprehensive overview of MADQUAT, including its chemical and physical properties,
synthesis, applications in research and development, and detailed experimental protocols.

Chemical and Physical Properties

MADQUAT is typically supplied as a 72-80% aqueous solution, stabilized with an inhibitor like
monomethyl ether hydroquinone (MEHQ) to prevent spontaneous polymerization.[1] It is a
clear, colorless to pale yellow liquid.[2] Key physicochemical properties are summarized in
Table 1.
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Property Value References
CAS Number 5039-78-1 [3]

[2-

(methacryloyloxy)ethyl]trimethy
Synonyms lammonium chloride, [2][4]

Methacroylcholine chloride,
TMAEMC

Molecular Formula CoH1sCINO2 [4]
Molecular Weight 207.70 g/mol [11[4115]
Density 1.105 g/mL at 25 °C [1]

Refractive Index

n20/D 1.469

[1]

Soluble in water, ethanol, and

isopropanol. Insoluble in

Solubility [3]
esters, ketones, and
hydrocarbons.
Stable under recommended
. storage conditions. Good
Stability [3]

resistance to hydrolysis at pH

values not exceeding 7.

Synthesis and Polymerization
Synthesis of MADQUAT Monomer

The synthesis of MADQUAT involves the quaternization of a tertiary amine, 2-

(dimethylamino)ethyl methacrylate (DMAEMA), with an alkyl halide, typically methyl chloride.

This reaction introduces a permanent positive charge on the nitrogen atom.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1222373?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/EG/en/product/aldrich/408107
https://cymitquimica.com/cas/5039-78-1/
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/products-documentations/acrylicmonomers/data-sheet-madquat-mc75-v7.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/78738
https://pubchem.ncbi.nlm.nih.gov/compound/78738
https://www.fishersci.com/us/en/browse/cas/5039-78-1
https://www.benchchem.com/product/b1222373#madquat-cas-number-5039-78-1
https://www.benchchem.com/product/b1222373#madquat-cas-number-5039-78-1
https://www.benchchem.com/product/b1222373#madquat-cas-number-5039-78-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222373?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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